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Abstract

This technical guide provides a comprehensive overview of the GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) hazard statements associated with 4-
Chlorobenzoic anhydride (CAS No: 790-41-0). While specific quantitative toxicological data
from registered studies are not publicly available, this document synthesizes the reported GHS
classifications from various sources. Furthermore, it details the standard experimental protocols
that form the basis for assigning these hazard classifications, offering researchers a
foundational understanding of the potential risks and the methodologies for their assessment.

GHS Hazard Classification

4-Chlorobenzoic anhydride, also known as Bis(4-chlorobenzoic) anhydride, is consistently
classified with several GHS hazard statements across chemical databases and supplier safety
data sheets. The primary hazards are related to irritation of the skin, eyes, and respiratory tract.
An additional hazard of oral toxicity has also been noted by some suppliers.

Summary of GHS Hazard Statements

The following table summarizes the GHS hazard statements associated with 4-Chlorobenzoic
anhydride.
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Hazard Statement

Hazard Class Hazard Statement Source(s)
Code
Skin o
) o H315 Causes skin irritation [1][2]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [1][2]
Damage/Eye Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single H335 T [1112]
irritation
Exposure)
Acute Toxicity (Oral) H302 Harmful if swallowed [3]

Note: The classification for acute oral toxicity (H302) is reported by some, but not all, sources.

Toxicological Data

A thorough search of publicly accessible regulatory databases, such as the European
Chemicals Agency (ECHA) dissemination platform, and scientific literature did not yield detailed
quantitative toxicological data for 4-Chlorobenzoic anhydride from registration dossiers. The
classifications in the ECHA C&L Inventory are based on notifications from a limited number of
suppliers and do not currently include endpoint study summaries.[4][5]

The following table reflects the GHS classifications, with the quantitative data fields marked as
"Not Available" due to the lack of publicly accessible study results.
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GHS Hazard
e - . . GHS
Classificati Endpoint Species Route Result
Category
on
H315:
Causes skin Skin Irritation Rabbit Dermal Not Available Category 2
irritation
H319:
Causes o ] ]
) Eye Irritation Rabbit Ocular Not Available Category 2A

serious eye
irritation
H335: May
cause Respiratory ] )

) o Rat Inhalation Not Available Category 3
respiratory Irritation
irritation
H302: Acute Oral
Harmful if Toxicity Rat Oral Not Available Category 4
swallowed (LD50)

Standardized Experimental Protocols

The GHS hazard classifications for skin irritation, eye irritation, and respiratory irritation are
determined through standardized test guidelines established by the Organisation for Economic
Co-operation and Development (OECD). These protocols ensure data consistency and
reliability for chemical hazard assessment.

Skin Irritation: OECD Test Guideline 404

The potential for a substance to cause skin irritation is typically assessed using the OECD Test
Guideline 404: Acute Dermal Irritation/Corrosion.[6][7][8] This in vivo test provides information
on the health hazards likely to arise from a single dermal application of a test substance.

Methodology:

o Test Animals: The albino rabbit is the preferred species for this test.[7]
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» Application: A single dose of 0.5 g of the solid test substance is applied to a small area of
clipped skin (approximately 6 cm?).[7] An untreated area of skin on the same animal serves
as a control. The application site is covered with a gauze patch and a semi-occlusive
dressing.

o Exposure: The exposure period is typically 4 hours, after which the residual test substance is
removed.[7]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Observations continue for up to 14 days to
assess the reversibility of any observed effects.[7]

e Scoring: The severity of erythema and edema is scored on a scale of O to 4. A substance is
classified as a skin irritant (Category 2) if it produces a mean score of > 2.3 and < 4.0 for
either erythema or edema in at least 2 of 3 tested animals, or if the inflammation persists in
at least 2 animals at the end of the 14-day observation period.

Click to download full resolution via product page

Caption: Workflow for determining skin irritation potential according to OECD Guideline 404.

Eye Irritation: OECD Test Guideline 405

To determine if a substance causes serious eye irritation, OECD Test Guideline 405: Acute Eye
Irritation/Corrosion is employed.[9][10][11] This guideline outlines the procedure for applying a
test substance to the eye of an animal to assess the potential for ocular damage.

Methodology:
o Test Animals: Healthy adult albino rabbits are used for this test.[9]

o Application: A single dose of the test substance (typically 0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal.[10] The other eye remains untreated and serves
as a control.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10] The
evaluation includes scoring lesions of the cornea (opacity), iris, and conjunctiva (redness and
swelling). The observation period can be extended up to 21 days to assess the reversibility
of the effects.[9]

Scoring: A detailed scoring system is used to quantify the observed effects. A substance is
classified as causing serious eye irritation (Category 2A) if it produces, in at least 2 of 3
tested animals, a positive response of: corneal opacity > 1, iritis = 1, conjunctival redness >
2, or conjunctival edema = 2, and the effects are fully reversible within 21 days.
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Caption: Workflow for determining eye irritation potential according to OECD Guideline 405.

Respiratory Irritation: OECD Test Guideline 403

The potential for a substance to cause respiratory irritation is typically evaluated based on data

from an acute inhalation toxicity study, such as OECD Test Guideline 403: Acute Inhalation
Toxicity.[12][13][14] While the primary endpoint of this study is mortality (LC50), clinical signs of

respiratory tract irritation are also recorded and used for classification.

Methodology:

Test Animals: Young adult rats are the preferred species.[14]

Exposure: Animals are exposed to the test substance, usually as a dust or aerosol, in an
inhalation chamber for a defined period, typically 4 hours.[12][13] A range of concentrations
is tested to determine a dose-response relationship.

Observation: Animals are observed for clinical signs of toxicity, including signs of respiratory
irritation (e.g., labored breathing, nasal discharge), during and after exposure. The
observation period is at least 14 days.[12][13]

Classification: A substance may be classified as causing respiratory irritation (Category 3)
based on the observation of transient irritant effects, such as respiratory tract inflammation,
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which are reversible. This is often supported by histopathological findings in the respiratory
tract.

Logical Relationship of GHS Hazards

The GHS hazard statements for 4-Chlorobenzoic anhydride are interconnected, stemming
from its reactive nature as an anhydride. Upon contact with moisture on biological surfaces
(skin, eyes, mucous membranes), it can hydrolyze to 4-chlorobenzoic acid, which is also an
irritant. This reactivity is the likely underlying cause of the observed irritant effects.

4-Chlorobenzoic Anhydride

Contact with skin {Contact with eyes\Inhalation

Click to download full resolution via product page

Caption: Relationship between 4-Chlorobenzoic Anhydride and its GHS hazard
classifications.

Conclusion

4-Chlorobenzoic anhydride is classified under GHS as a substance that causes skin, eye,
and respiratory irritation, and is potentially harmful if swallowed. While comprehensive, publicly
available toxicological studies are lacking, the consistency of these classifications from multiple
sources warrants handling this chemical with appropriate personal protective equipment
(gloves, safety glasses, and respiratory protection where dusts may be generated) in a well-
ventilated area. The experimental protocols outlined in this guide, based on OECD guidelines,
represent the standard methodologies for generating the data required for a definitive GHS
classification. Researchers should consult the most recent Safety Data Sheet (SDS) from their
supplier for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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